{[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide

• IUPAC Name: N-[[1-[(E)-3-phenylprop-2-enyl]benzimidazol-2-yl]methyl]formamide
• InChI: InChI=1S/C18H17N3O/c22-14-19-13-18-20-16-10-4-5-11-17(16)21(18)12-6-9-15-7-2-1-3-8-15/h1-11,14H,12-13H2,(H,19,22)/b9-6+
• InChI Key: DZHNTULEQQCCSK-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCN2C3=CC=CC=C3N=C2CNC=O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CN2C3=CC=CC=C3N=C2CNC=O
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

{[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

The scientific research applications of {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide are numerous and diverse. This compound has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide has been investigated for its antibacterial and antifungal properties, as well as its potential as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide is not fully understood, but it is believed to involve the inhibition of various cellular processes. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide has been shown to disrupt the integrity of the cell membrane in bacteria and fungi.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide are varied and depend on the specific application being studied. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while also inhibiting the growth of these cells. Additionally, {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide has been shown to reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide in lab experiments include its potential as a versatile and effective research tool. This compound has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation. However, the limitations of using {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide in lab experiments include its potential toxicity and the need for further investigation into its mechanism of action.

Future Directions

There are many potential future directions for research on {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide. One possible avenue of investigation is its potential as an anticancer agent, particularly in combination with other chemotherapeutic drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective therapies. Finally, the antibacterial and antifungal properties of {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide suggest its potential as a new class of antibiotics, which could be explored in future studies.

Synthesis Methods

The synthesis of {[1-(3-phenyl-2-propen-1-yl)-1H-benzimidazol-2-yl]methyl}formamide involves the reaction of 1H-benzimidazole with 3-phenyl-2-propenal in the presence of formamide. This reaction results in the formation of the desired compound, which can be purified using standard techniques such as column chromatography.